Cas no 740768-22-3 (5-methyl-2-(2,2,2-trifluoroethoxy)aniline)

• Product Name: 5-methyl-2-(2,2,2-trifluoroethoxy)aniline
• CAS No: 740768-22-3
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• MDL: MFCD08696602
• CID: 3060374
• PubChem ID: 16227967
• Update Time: 2025-05-20

5-methyl-2-(2,2,2-trifluoroethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(2,2,2-trifluoro-ethoxy)-phenylamine
• STL414929
• 740768-22-3
• AKOS000314361
• AS-36978
• AB01315951-02
• 850-108-4
• SCHEMBL18579470
• Z235344245
• EN300-27574
• MFCD08696602
• NCGC00320527-01
• KEZYPLOSCUQEMB-UHFFFAOYSA-N
• CS-0244336
• 5-methyl-2-(2,2,2-trifluoroethoxy)aniline

• MDL： MFCD08696602
• Inchi： 1S/C9H10F3NO/c1-6-2-3-8(7(13)4-6)14-5-9(10,11)12/h2-4H,5,13H2,1H3
• InChI Key： KEZYPLOSCUQEMB-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC(C)=CC=1N)(F)F

Computed Properties

• Exact Mass: 205.07144843Da
• Monoisotopic Mass: 205.07144843Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.3Ų

Additional information on 5-methyl-2-(2,2,2-trifluoroethoxy)aniline

5-Methyl-2-(2,2,2-Trifluoroethoxy)aniline: An Overview of a Versatile Compound (CAS No. 740768-22-3)

5-Methyl-2-(2,2,2-trifluoroethoxy)aniline (CAS No. 740768-22-3) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is characterized by its distinctive molecular structure, which includes a trifluoroethoxy group and a methyl group attached to an aniline backbone. The combination of these functional groups imparts unique chemical and physical properties that make it a valuable intermediate in various synthetic processes.

The trifluoroethoxy group is particularly noteworthy due to its strong electron-withdrawing effect, which can influence the reactivity and stability of the molecule. This property is advantageous in the synthesis of advanced materials and pharmaceuticals, where precise control over molecular interactions is crucial. Additionally, the methyl group provides steric hindrance and enhances the lipophilicity of the compound, making it suitable for applications where solubility and permeability are important considerations.

In recent years, 5-methyl-2-(2,2,2-trifluoroethoxy)aniline has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as a building block for the synthesis of novel antiviral agents. Studies have shown that compounds derived from this aniline derivative exhibit potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. The unique combination of functional groups in 5-methyl-2-(2,2,2-trifluoroethoxy)aniline allows for the design of molecules with improved pharmacokinetic properties and reduced toxicity profiles.

Beyond its pharmaceutical applications, 5-methyl-2-(2,2,2-trifluoroethoxy)aniline has also found utility in the development of advanced materials. For instance, it can be used as a precursor for the synthesis of fluorous-tagged polymers and coatings. These materials exhibit excellent thermal stability and chemical resistance, making them ideal for use in harsh environments such as high-temperature industrial processes and aerospace applications.

The synthesis of 5-methyl-2-(2,2,2-trifluoroethoxy)aniline typically involves multi-step reactions that require careful control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 4-methylaniline with trifluoroethyl triflate in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution to form the desired product. Recent advancements in catalytic methods have further optimized this process, leading to more efficient and environmentally friendly synthetic protocols.

From a safety perspective, 5-methyl-2-(2,2,2-trifluoroethoxy)aniline should be handled with appropriate precautions due to its potential reactivity with certain chemicals and its sensitivity to moisture. Proper storage conditions are essential to maintain its stability and prevent degradation. Researchers working with this compound are advised to follow standard laboratory safety guidelines and use personal protective equipment (PPE) when handling it.

In conclusion, 5-methyl-2-(2,2,2-trifluoroethoxy)aniline (CAS No. 740768-22-3) is a multifaceted compound with a wide range of applications in both research and industry. Its unique chemical structure provides a foundation for the development of novel drugs and advanced materials. As ongoing research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in various scientific disciplines.